Cas no 1339882-34-6 ((5-Fluoro-2-methylphenyl)methylhydrazine)

• Product Name: (5-Fluoro-2-methylphenyl)methylhydrazine
• CAS No: 1339882-34-6
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• MDL: MFCD17282828
• CID: 5242385
• PubChem ID: 63048244
• Update Time: 2025-06-30

(5-Fluoro-2-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• [(5-fluoro-2-methylphenyl)methyl]hydrazine
• (5-Fluoro-2-methylphenyl)methylhydrazine
• (5-fluoro-2-methylphenyl)methyl]hydrazine

• MDL： MFCD17282828
• Inchi： 1S/C8H11FN2/c1-6-2-3-8(9)4-7(6)5-11-10/h2-4,11H,5,10H2,1H3
• InChI Key： ULKKXJSWGKESBP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CNN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (5-Fluoro-2-methylphenyl)methylhydrazine

(5-Fluoro-2-methylphenyl)methylhydrazine: A Comprehensive Overview

The compound (5-Fluoro-2-methylphenyl)methylhydrazine with CAS No. 1339882-34-6 is a fascinating molecule that has garnered attention in various scientific domains. This compound, characterized by its unique structure, combines a fluorinated aromatic ring with a methylhydrazine group, making it a valuable entity in both academic research and industrial applications. Recent advancements in synthetic chemistry and materials science have further highlighted its potential utility.

Molecular Structure and Properties: The molecule consists of a phenyl ring substituted with a fluorine atom at the 5-position and a methyl group at the 2-position. The hydrazine group attached to the methyl substituent introduces unique electronic and steric properties. These features make (5-Fluoro-2-methylphenyl)methylhydrazine an interesting candidate for exploring chemical reactivity and biological interactions.

Synthesis and Characterization: The synthesis of this compound involves multi-step processes that often require precise control over reaction conditions. Recent studies have optimized synthetic routes, enhancing yield and purity. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structure and purity of the compound.

Applications in Pharmaceutical Research: The presence of a fluorine atom in the aromatic ring is known to enhance drug-like properties such as lipophilicity and metabolic stability. These attributes make (5-Fluoro-2-methylphenyl)methylhydrazine a promising lead compound in drug discovery programs targeting various therapeutic areas. Current research focuses on its potential as an anticancer agent or an inhibitor of specific enzyme pathways.

Role in Materials Science: Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the development of advanced materials such as polymers and hybrid organic-inorganic frameworks. Its ability to form stable bonds with other functional groups makes it a versatile building block for constructing complex molecular architectures.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Recent studies have assessed the biodegradation potential of (5-Fluoro-2-methylphenyl)methylhydrazine, providing insights into its eco-friendly disposal methods. These findings are essential for sustainable chemical practices.

Future Directions: The ongoing exploration of (5-Fluoro-2-methylphenyl)methylhydrazine continues to uncover new possibilities across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further innovations, leveraging this compound's unique properties for groundbreaking applications.